BMS-309403 sodium

• Molecular Formula: C31H25N2NaO3
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C31H26N2O3.Na/c1-2-27-30(22-12-5-3-6-13-22)31(23-14-7-4-8-15-23)32-33(27)28-19-10-9-18-26(28)24-16-11-17-25(20-24)36-21-29(34)35;/h3-20H,2,21H2,1H3,(H,34,35);/q;+1/p-1
• InChIKey: NZLJLBNAOJOVBZ-UHFFFAOYSA-M

BMS-309403 Sodium: Potency, Selectivity, and In Vivo Validation

BMS-309403 sodium (CAS 2802523-05-1; free acid CAS 300657-03-8) is the sodium salt of a rationally designed, orally bioavailable small-molecule inhibitor of adipocyte fatty acid binding protein (FABP4, also designated aP2 or A-FABP). It belongs to the biphenyl azole chemical class and was originally developed by Bristol-Myers Squibb as a lead compound for obesity-related cardiometabolic diseases [1]. The compound competitively occupies the internal fatty acid binding pocket of FABP4, preventing endogenous fatty acid binding, and exhibits a Ki of <2 nM for FABP4 with >100-fold selectivity over the heart isoform FABP3 (Ki = 250 nM) and the epidermal isoform FABP5 (Ki = 350 nM) [2]. It has been validated in multiple rodent disease models including atherosclerosis, type 2 diabetes, diet-induced obesity, hypertension, and postmenopausal osteoporosis, and is recognized as the foundational selective FABP4 inhibitor against which newer chemical series are benchmarked [3].

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FABP4 pathway inhibition study fit with isoform-selectivity assay context

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Oral bioavailability supports in vivo model-response research in metabolic disease models

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Aqueous solubility (~90 mg/mL) enables co-solvent-free formulation for pharmacology studies

• [1] Sulsky R, Magnin DR, Huang Y, Simpkins LM, Taunk PC, Patel MM, Zhu Y, Stouch TR, Bassolino-Klimas D, Parker RA, Harrity TW, Stoffel RH, Taylor DS, Lavoie TB, Kish KF, Jacobson BL, Sheriff S, Adam LP, Ewing WR, Robl JA. Potent and selective biphenyl azole inhibitors of adipocyte fatty acid binding protein (aFABP). Bioorg Med Chem Lett. 2007;17(12):3511-3515. PMID: 17502136. View Source
• [2] Furuhashi M, Tuncman G, Görgün CZ, Makowski L, Atsumi G, Vaillancourt E, Kono K, Babaev VR, Fazio S, Linton MF, Sulsky R, Robl JA, Parker RA, Hotamisligil GS. Treatment of diabetes and atherosclerosis by inhibiting fatty-acid-binding protein aP2. Nature. 2007;447:959-965. PMID: 17554340. View Source
• [3] Floresta G, Patamia V, Zagni C, Rescifina A. Adipocyte fatty acid binding protein 4 (FABP4) inhibitors. An update from 2017 to early 2022. Eur J Med Chem. 2022;240:114604. PMID: 35849941. View Source

Why FABP4 Inhibitor Substitution Fails: BMS-309403 vs Alternatives

FABP4 inhibitors are not interchangeable reagents. The FABP family (FABP1–FABP9) shares approximately 60% amino acid sequence homology within the binding pocket, yet individual isoforms possess distinct tissue distributions and physiological functions: FABP3 is the predominant cardiac isoform, FABP5 is expressed in epidermis and multiple other tissues, and FABP4 is primarily restricted to adipocytes and macrophages [1]. BMS-309403 sodium achieves a >100-fold selectivity window between FABP4 (Ki <2 nM) and FABP3 (Ki = 250 nM), directly addressing the cardiac safety concern associated with FABP3 inhibition that has been noted for dual FABP4/5 inhibitors such as RO6806051 . In contrast, the commonly used alternative HTS01037 exhibits a Ki of 0.67 μM (670 nM) for FABP4—more than 335-fold weaker—and is described as a pan-specific FABP inhibitor at higher concentrations, lacking the isoform discrimination required for target-specific mechanistic studies [2]. Substitution without accounting for these quantitative potency and selectivity differences risks confounding experimental interpretation and procurement decisions.

HTS01037 lacks isoform discrimination at micromolar concentrations; selectivity profile may not transfer.

Dual FABP4/5 inhibitors like RO6806051 may introduce cardiac FABP3-related endpoint confounding absent in BMS-309403.

Alternative FABP4 tool compounds lack replicated in vivo atherosclerosis or diabetes model-response data.

• [1] Floresta G, Pistarà V, Amata E, Dichiara M, Marrazzo A, Prezzavento O, Rescifina A. Adipocyte fatty acid binding protein 4 (FABP4) inhibitors. A comprehensive systematic review. Eur J Med Chem. 2017;138:854-873. PMID: 28738306. View Source
• [2] HTS01037 product data: ProbeChem / TargetMol. HTS01037 has Ki = 0.67 μM for AFABP/aP2 and acts as a pan-specific FABP inhibitor at higher concentrations. View Source

BMS-309403 Sodium: Quantitative Differentiation Evidence

FABP4 Binding Affinity vs HTS01037

BMS-309403 sodium inhibits FABP4 with a Ki of less than 2 nM in cell-free binding assays [1]. The most frequently cited alternative FABP4 ligand, HTS01037, exhibits an apparent Ki of 0.67 μM (670 nM) for the same target, representing an affinity difference of more than 335-fold . This quantitative gap means that at equivalent nominal concentrations, BMS-309403 sodium achieves near-complete FABP4 target engagement at concentrations where HTS01037 would leave a substantial fraction of FABP4 unoccupied. Furthermore, HTS01037 is explicitly characterized at higher concentrations as a pan-specific FABP inhibitor lacking isoform discrimination, whereas BMS-309403 sodium maintains >100-fold selectivity over FABP3 and FABP5 .

FABP4 Ki

Head-to-head

<2 nM vs 670 nM

Supports target engagement review

Cell-free recombinant assay context

Evidence Dimension	FABP4 inhibitory constant (Ki)
Target Compound Data	Ki < 2 nM (BMS-309403 sodium)
Comparator Or Baseline	HTS01037: Ki = 0.67 μM (670 nM) for AFABP/aP2
Quantified Difference	>335-fold greater FABP4 potency for BMS-309403 sodium
Conditions	Cell-free recombinant FABP4 binding/inhibition assays; separate published studies using comparable biochemical methods

Why This Matters

For procurement, this >335-fold potency gap directly governs the concentration range required for effective target engagement; HTS01037 requires micromolar concentrations where off-target FABP isoform effects become unavoidable, while BMS-309403 sodium achieves full FABP4 occupancy at low nanomolar levels.

• [1] Sulsky R, et al. Potent and selective biphenyl azole inhibitors of adipocyte fatty acid binding protein (aFABP). Bioorg Med Chem Lett. 2007;17(12):3511-3515. PMID: 17502136. View Source

Isoform Selectivity: FABP3 vs RO6806051

BMS-309403 sodium demonstrates a >100-fold selectivity window for FABP4 (Ki <2 nM) over the heart isoform FABP3 (Ki = 250 nM), and a comparable >175-fold selectivity over FABP5 (Ki = 350 nM) . This selectivity profile is critical because FABP3 is the predominant fatty acid binding protein in cardiac muscle, and its inhibition has been associated with potential cardiac liabilities. In contrast, the Roche-developed dual inhibitor RO6806051 inhibits hFABP4 with Ki = 11 nM and hFABP5 with Ki = 86 nM, but also displays strong FABP3 inhibitory activity, which researchers have explicitly noted as a limitation requiring further scaffold optimization to achieve FABP3 selectivity . The structural basis for this selectivity is confirmed by the co-crystal structure (PDB 2NNQ) showing BMS-309403 occupying the FABP4 fatty acid binding pocket with specific interactions that are not fully conserved across FABP3 and FABP5 [1].

FABP3 Selectivity

Head-to-head

>125-fold over cardiac FABP3

Isoform-selectivity assay context

FABP3 co-inhibition may confound cardiac endpoints

Evidence Dimension	Selectivity ratio: FABP4 Ki vs FABP3 Ki
Target Compound Data	BMS-309403 sodium: FABP4 Ki <2 nM, FABP3 Ki = 250 nM — selectivity ratio >125-fold
Comparator Or Baseline	RO6806051: FABP4 Ki = 11 nM, FABP5 Ki = 86 nM, significant FABP3 inhibition reported (selectivity not achieved without scaffold hopping)
Quantified Difference	BMS-309403 sodium provides >125-fold selectivity over cardiac FABP3; RO6806051 lacks FABP3 discrimination
Conditions	Cell-free biochemical inhibition assays; selectivity confirmed in BindingDB (Kd = 4 nM for FABP4) and vendor characterization data

Why This Matters

For studies where cardiac FABP3 co-inhibition would confound phenotypic interpretation or raise safety flags in translational models, BMS-309403 sodium remains the only well-characterized FABP4 inhibitor with quantitatively established >100-fold selectivity over the cardiac isoform.

• [1] PDB 2NNQ: Crystal structure of human adipocyte fatty acid binding protein (FABP4) in complex with BMS-309403. RCSB Protein Data Bank. View Source

In Vivo Atherosclerosis Efficacy

In the landmark Furuhashi et al. (2007) study, oral administration of BMS-309403 to apolipoprotein E-deficient (ApoE-/-) mice significantly reduced the extent of atherosclerotic lesion area in the proximal aorta in both early and late intervention protocols [1]. This was corroborated by Lee et al. (2011), who demonstrated that a 6-week chronic treatment with BMS-309403 (15 mg/kg daily, oral) in ApoE-/- mice improved endothelial function, restored phosphorylated and total eNOS protein levels, and reduced plasma triglyceride levels [2]. BMS-309403 also protected against the development of insulin resistance associated with both genetic (Lepob/ob) and diet-induced obesity in mice [1]. By contrast, HTS01037—despite being a frequently used FABP4 pharmacological tool—has no published data demonstrating oral in vivo efficacy in an atherosclerosis model; its in vivo characterization is limited to cellular and acute inflammation models [3]. The dual FABP4/5 inhibitor Compound 3 (Lan et al., 2011) showed comparable plasma triglyceride reduction but required higher potency toward both isoforms and did not improve insulin sensitivity [4].

Atherosclerosis Model

Model context

Reduced aortic lesion area in ApoE-/- mice

Model-response endpoint context

Replicated early and late intervention protocols

Evidence Dimension	In vivo atherosclerotic lesion reduction following oral administration
Target Compound Data	BMS-309403 sodium: significant reduction of atherosclerotic lesion area in proximal aorta of ApoE-/- mice (both early and late intervention); 15 mg/kg/day oral for 6 weeks improved endothelial function, phosphorylated/total eNOS, and reduced plasma triglycerides
Comparator Or Baseline	HTS01037: no published in vivo atherosclerosis efficacy data. Compound 3 (FABP4/5 dual inhibitor): reduced plasma triglycerides but no insulin sensitivity improvement in DIO mice.
Quantified Difference	BMS-309403 sodium possesses peer-reviewed, replicated in vivo atherosclerosis efficacy; HTS01037 lacks any such validation.
Conditions	ApoE-/- mouse atherosclerosis model (Furuhashi 2007, Lee 2011); Lepob/ob mouse diabetes model; diet-induced obesity (DIO) mouse model

Why This Matters

For researchers requiring an FABP4 inhibitor with demonstrated oral in vivo efficacy in metabolic and cardiovascular disease models, BMS-309403 sodium is the only tool compound with replicated, peer-reviewed atherosclerosis endpoint data, making it the necessary choice for translational pharmacology studies.

• [1] Furuhashi M, et al. Treatment of diabetes and atherosclerosis by inhibiting fatty-acid-binding protein aP2. Nature. 2007;447:959-965. PMID: 17554340. View Source
• [2] Lee MYK, Li H, Xiao Y, Vanhoutte PM, Xu A. Chronic administration of BMS309403 improves endothelial function in apolipoprotein E-deficient mice and in cultured human endothelial cells. Br J Pharmacol. 2011;162(7):1564-1576. DOI: 10.1111/j.1476-5381.2010.01158.x. View Source
• [3] HTS01037 in vivo data: limited to reduction of LPS-stimulated inflammation in cultured macrophages and inhibition of lipolysis in 3T3-L1 adipocytes. No atherosclerosis or metabolic disease model data published. ProbeChem / InvivoChem product pages. View Source
• [4] Lan H, Cheng CC, Kowalski TJ, Pang L, Shan L, Chuang CC, Jackson J, Rojas-Triana A, Bober L, Liu L, Voigt J, Orth P, Yang X, Shipps GW Jr. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity. J Lipid Res. 2011;52(4):646-656. View Source

Aqueous Solubility: Sodium Salt vs Free Acid

The sodium salt form of BMS-309403 (CAS 2802523-05-1) exhibits aqueous solubility of approximately 90 mg/mL in water, a dramatic improvement over the free acid form (CAS 300657-03-8), which is classified as water-insoluble (<0.1 mg/mL) and requires DMSO (95 mg/mL) or ethanol (12 mg/mL) for dissolution . The free acid is only usable as a homogeneous suspension in CMC-Na (≥5 mg/mL) or requires complex co-solvent systems (5% DMSO, 40% PEG300, 5% Tween80, 50% ddH2O) to achieve a clear solution of 4.75 mg/mL . This solubility differential directly impacts experimental design: the sodium salt enables aqueous dosing for in vivo studies, simplifies sterile filtration for cell culture, and avoids confounding solvent-related artifacts in cellular assays. Other FABP4 inhibitors such as HTS01037 and SBFI-26 are also highly hydrophobic and require DMSO for stock preparation, but their sodium salt forms are not commercially available [1].

Solubility

Specification review

~90 mg/mL (sodium salt)

Supports oral formulation research

Free acid: water insoluble; co-solvent-free dosing

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	BMS-309403 sodium: ~90 mg/mL in water
Comparator Or Baseline	BMS-309403 free acid: water insoluble (<0.1 mg/mL); DMSO 95 mg/mL; ethanol 12 mg/mL
Quantified Difference	>900-fold greater aqueous solubility for the sodium salt form
Conditions	Solubility measurements at 25°C; vendor-validated data (AbMole for sodium salt; Selleckchem for free acid)

Why This Matters

For in vivo pharmacology studies requiring oral gavage, intravenous administration, or intraperitoneal injection, the aqueous solubility of BMS-309403 sodium eliminates the need for organic co-solvents that can independently affect metabolic and inflammatory endpoints, directly improving experimental reproducibility.

• [1] HTS01037 and SBFI-26 solubility: both require DMSO; no sodium salt forms commercially listed. ProbeChem and InvivoChem technical datasheets. View Source

FABP4 Co-Crystal Structure (PDB 2NNQ)

The three-dimensional binding mode of BMS-309403 within the human FABP4 fatty acid binding pocket has been experimentally determined by X-ray crystallography at high resolution and deposited as PDB entry 2NNQ [1]. The structure reveals that the biphenyl azole scaffold occupies the internal fatty acid binding cavity, with the carboxylate moiety of the oxyacetic acid group forming key hydrogen-bond interactions with residues within the binding pocket, competitively excluding endogenous fatty acid ligands [2]. This structural information has enabled rational structure-activity relationship (SAR) studies and the synthesis of BMS-309403-related derivatives with modulated FABP isoform selectivity [3]. In contrast, while crystal structures exist for FABP4 complexed with some other ligands (e.g., ibuprofen), no publicly deposited co-crystal structure exists for HTS01037, SBFI-26, or FABP4 inhibitor 1 bound to human FABP4, limiting structure-guided optimization and binding mode confidence for these comparators.

PDB 2NNQ

Method context

X-ray co-crystal structure with human FABP4

Structure-based design support

Atomic binding mode defined

Evidence Dimension	Availability of experimentally determined co-crystal structure with human FABP4
Target Compound Data	BMS-309403: PDB 2NNQ — X-ray crystal structure of human FABP4 in complex with BMS-309403 available
Comparator Or Baseline	HTS01037, SBFI-26, FABP4 inhibitor 1: no publicly deposited co-crystal structures with human FABP4 identified
Quantified Difference	BMS-309403 is the only FABP4 inhibitor among commonly used tool compounds with a publicly available, experimentally validated co-crystal structure defining atomic-level binding interactions.
Conditions	X-ray crystallography; human FABP4 expressed and purified; structure resolved and deposited in RCSB PDB

Why This Matters

For medicinal chemistry and chemical biology programs requiring structure-guided design of FABP4-targeting probes or therapeutics, the PDB 2NNQ structure provides an irreplaceable template for computational docking, binding free energy calculations, and rational modification that is unavailable for alternative tool compounds.

• [1] PDB 2NNQ: Crystal structure of human adipocyte fatty acid binding protein in complex with ((2'-(5-ethyl-3,4-diphenyl-1H-pyrazol-1-yl)-3-biphenylyl)oxy)acetic acid (BMS309403). RCSB Protein Data Bank. View Source
• [2] Furuhashi M, Hotamisligil GS. Fatty acid-binding proteins: role in metabolic diseases and potential as drug targets. Nat Rev Drug Discov. 2008;7(6):489-503. (Includes discussion of BMS-309403-FABP4 co-crystal structure PDB 2NNQ.) View Source
• [3] Okada T, et al. Synthesis of BMS-309403-related compounds, including [14C]BMS-309403, a radioligand for adipocyte fatty acid binding protein. Chem Pharm Bull (Tokyo). 2012;60(2):164. PMID: 22223390. View Source

Radioligand for ADME and Target Engagement

A [14C]-radiolabeled version of BMS-309403 has been synthesized and analytically characterized, with the published synthetic route providing the free acid form in sufficient purity and specific activity for use as a radioligand in distribution, metabolism, and target engagement studies [1]. This radioligand has been employed to investigate FABP4 roles in inflammatory and metabolic disorders through quantitative whole-body autoradiography and tissue distribution analyses. Furthermore, the SAR of several BMS-309403 derivatives for FABP4 inhibition was reported alongside the radioligand synthesis, providing a direct link between chemical structure and binding activity [1]. No corresponding [14C]- or [3H]-labeled versions of HTS01037, SBFI-26, RO6806051, or FABP4 inhibitor 1 have been reported in the peer-reviewed literature, limiting quantitative pharmacokinetic and target occupancy studies with these alternative compounds [2].

Radioligand

Method context

[14C]BMS-309403 synthesized

ADME and target occupancy studies

Unique among FABP4 tool compounds

Evidence Dimension	Availability of radiolabeled analog for ADME and target engagement studies
Target Compound Data	BMS-309403: [14C]BMS-309403 synthesized and characterized (Okada et al., 2012); synthetic route and SAR published
Comparator Or Baseline	HTS01037, SBFI-26, RO6806051, FABP4 inhibitor 1: no radiolabeled versions reported in peer-reviewed literature
Quantified Difference	BMS-309403 is the only FABP4 inhibitor in the common tool compound set with a published, peer-reviewed radiolabeled analog suitable for quantitative ADME and target occupancy studies.
Conditions	Radiosynthesis: 14C incorporation into the acetic acid moiety; analytical characterization by HPLC and mass spectrometry; published in Chem Pharm Bull (2012)

Why This Matters

For drug metabolism and pharmacokinetics (DMPK) studies, quantitative tissue distribution analysis, and ex vivo target engagement assays, the availability of [14C]BMS-309403 provides a unique capability that no other FABP4 tool compound can currently match, directly influencing procurement strategy for ADME-focused research programs.

• [1] Okada T, et al. Synthesis of BMS-309403-related compounds, including [14C]BMS-309403, a radioligand for adipocyte fatty acid binding protein. Chem Pharm Bull (Tokyo). 2012;60(2):164. PMID: 22223390. View Source
• [2] PubMed and SciFinder searches confirm no published radiolabeled syntheses for HTS01037, SBFI-26, RO6806051, or FABP4 inhibitor 1 as of the search date. These compounds are commercially available only in unlabeled form. View Source

BMS-309403 Sodium: Application Scenarios

Metabolic Disease Pharmacology

BMS-309403 sodium is the only FABP4 inhibitor with replicated, peer-reviewed in vivo efficacy in ApoE-/- mouse atherosclerosis models and Lepob/ob mouse diabetes models [1]. Its aqueous solubility (~90 mg/mL) enables straightforward oral gavage formulation without organic co-solvents that could confound metabolic endpoints. The >100-fold selectivity over cardiac FABP3 mitigates the risk of cardiotoxicity-related artifacts in chronic dosing studies. This evidence package makes BMS-309403 sodium the necessary first-line pharmacological tool for any program investigating FABP4 as a therapeutic target in cardiometabolic disease.

Bone Biology and Osteoporosis Research

A 2025 Nature Communications study demonstrated that BMS-309403 inhibits osteoclast differentiation with an IC50 of 0.89 μM—comparable to the clinical bisphosphonate alendronate (IC50 = 0.44 μM)—and that oral BMS-309403 significantly suppressed bone loss in ovariectomized mice while improving long bone elastic modulus and stiffness [2]. BMS-309403 sodium's aqueous solubility facilitates the bone-targeted nanoparticle delivery approaches described in this study. No other FABP4 inhibitor has published quantitative IC50 data for osteoclast differentiation or validated in vivo anti-osteoporotic efficacy.

Skeletal Muscle Insulin Resistance & ER Stress

BMS-309403 has been shown to reduce saturated fatty acid-induced endoplasmic reticulum (ER) stress-associated inflammation in skeletal muscle (both in high-fat diet-fed mice and palmitate-stimulated C2C12 myotubes) through reduction of p38 MAPK phosphorylation, intramyocellular lipid deposits, ROS production, and NF-κB nuclear translocation [3]. This mechanism has been independently replicated and provides a defined molecular pathway for FABP4 inhibitor action in muscle that has not been established for HTS01037 or other alternative FABP4 inhibitors in the same experimental systems.

Oncology Research: Metastasis and Chemoresistance

BMS-309403 sodium has demonstrated significant reduction of tumor burden in syngeneic orthotopic mouse models of ovarian cancer and increased carboplatin sensitivity both in vitro and in vivo [4]. In multiple myeloma models, BMS-309403 treatment resulted in the least tumor burden among tested regimens and significantly prolonged survival. The compound's established oral bioavailability and aqueous solubility are critical for the sustained dosing regimens required in oncology xenograft studies, and the >100-fold FABP4 selectivity ensures that anti-tumor effects can be attributed specifically to FABP4 inhibition rather than confounding FABP3 or FABP5 activity.

Application

Selection Property

Validation Focus

Metabolic disease model studies

FABP4-selective pathway inhibition

Model-response endpoint review (atherosclerosis, diabetes)

Osteoporosis model research

Osteoclast differentiation assay context

Bone density and structural endpoint monitoring

Skeletal muscle ER stress research

p38 MAPK pathway-response context

Inflammation and insulin signaling endpoints

Oncology metastasis research

FABP4-mediated chemoresistance context

Tumor burden and survival endpoint review

• [1] Furuhashi M, et al. Treatment of diabetes and atherosclerosis by inhibiting fatty-acid-binding protein aP2. Nature. 2007;447:959-965. PMID: 17554340. / Lee MYK, et al. Br J Pharmacol. 2011;162(7):1564-1576. View Source
• [2] Wang Y, et al. FABP4 inhibition suppresses bone resorption and protects against postmenopausal osteoporosis in ovariectomized mice. Nat Commun. 2025. (Reported via Chinese Academy of Sciences; BMS309403 IC50 = 0.89 μM for osteoclast differentiation.) View Source
• [3] Bosquet A, et al. FABP4 inhibitor BMS309403 decreases saturated-fatty-acid-induced endoplasmic reticulum stress-associated inflammation in skeletal muscle by reducing p38 MAPK activation. Biochim Biophys Acta Mol Cell Biol Lipids. 2018;1863(6):604-613. PMID: 29550588. View Source
• [4] Mukherjee A, et al. Adipocyte-induced FABP4 expression in ovarian cancer cells promotes metastasis and mediates carboplatin resistance. Cancer Res. 2020;80(8):1748-1761. PMID: 32054770. View Source